Cas no 1806168-15-9 (3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806168-15-9
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4833557
• Update Time: 2025-05-19

3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H5F3INO3/c1-15-6-2-4(12)7(13-5(6)3-14)16-8(9,10)11/h2-3H,1H3
• InChI Key： FNJZGMGFZPRPSI-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=O)C(=C1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Comprehensive Guide to 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806168-15-9)

3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806168-15-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, serves as a critical intermediate in the development of novel drug candidates and agrochemicals. Its molecular structure, featuring an iodo substituent, a methoxy group, and a trifluoromethoxy group, offers versatile reactivity for further chemical modifications.

The 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is particularly valuable in medicinal chemistry, where it is used to design small-molecule inhibitors targeting various enzymes and receptors. Researchers are increasingly exploring its potential in the synthesis of anticancer agents and antiviral compounds, given the rising demand for innovative therapies in these areas. The compound's aldehyde functionality allows for easy conjugation with other molecules, making it a preferred choice for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is also employed in material science. Its electron-withdrawing groups contribute to the development of advanced organic electronic materials, such as OLEDs and photovoltaic devices. The compound's ability to modulate electronic properties makes it a promising candidate for next-generation optoelectronic applications.

The synthesis of 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde typically involves multi-step reactions, including halogenation, methoxylation, and oxidation. Recent advancements in green chemistry have led to more sustainable methods for producing this compound, minimizing the use of hazardous reagents and reducing environmental impact. These innovations align with the growing emphasis on sustainable chemical processes in the industry.

Market trends indicate a steady increase in the demand for 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde, driven by its expanding applications in drug discovery and material science. Pharmaceutical companies and research institutions are actively seeking high-purity batches of this compound to support their R&D efforts. Suppliers are responding by optimizing production scales and ensuring consistent quality to meet the needs of the scientific community.

For researchers and industry professionals, understanding the properties and applications of 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is essential. Its versatility and reactivity make it a valuable tool in the development of cutting-edge technologies and therapies. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemical innovation.

In conclusion, 3-Iodo-5-methoxy-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806168-15-9) stands out as a multifaceted compound with significant implications across multiple industries. Its unique structural features and broad applicability underscore its importance in modern chemical research and development. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound continues to inspire innovation and drive progress in science and technology.